Cas no 20841-53-6 (benzo[b]naphtho[1,2-d]thiophene 7,7-dioxide)

• Product Name: benzo[b]naphtho[1,2-d]thiophene 7,7-dioxide
• CAS No: 20841-53-6
• MF: C₁₆H₁₀O₂S
• MW: 266.314403057098
• CID: 1396397
• PubChem ID: 182619
• Update Time: 2025-04-20

benzo[b]naphtho[1,2-d]thiophene 7,7-dioxide Chemical and Physical Properties

Names and Identifiers

• benzo[b]naphtho[1,2-d]thiophene 7,7-dioxide
• naphtho[2,1-b][1]benzothiole 7,7-dioxide
• DTXSID20174959
• AKOS000279543
• 20841-53-6
• Benzo(b)naphtho(1,2-d)thiophene, 7,7-dioxide

• Inchi： 1S/C16H10O2S/c17-19(18)14-8-4-3-7-13(14)16-12-6-2-1-5-11(12)9-10-15(16)19/h1-10H
• InChI Key： HQUIJXPHSVOYNQ-UHFFFAOYSA-N
• SMILES： O=S1(C2C=CC3C(C=2C2C1=CC=CC=2)=CC=CC=3)=O

Computed Properties

• Exact Mass: 266.0402
• Monoisotopic Mass: 266.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes Dibenzothiophene-5,5-dioxides